Cas no 20756-86-9 (methyl 6-sulfanylhexanoate)

• Product Name: methyl 6-sulfanylhexanoate
• CAS No: 20756-86-9
• MF: C₇H₁₄O₂S
• MW: 162.249861240387
• CID: 910456
• PubChem ID: 11788469
• Update Time: 2025-04-19

methyl 6-sulfanylhexanoate Chemical and Physical Properties

Names and Identifiers

• methyl-6-mercaptohexanoate
• 1-mercapto-5-carbomethoxy-pentane
• 6-Mercapto-hexansaeure-methylester
• Hexanoic acid,6-mercapto-,methyl ester
• methyl 5-mercaptohexanoate
• methyl 6-mercaptohexanoate
• methyl 6-mercapto-n-hexanoate
• methyl 6-sulfanylhexanoate
• SCHEMBL5829754
• EN300-1654204
• Hexanoic acid, 6-mercapto-, methyl ester
• 20756-86-9

• Inchi： 1S/C7H14O2S/c1-9-7(8)5-3-2-4-6-10/h10H,2-6H2,1H3
• InChI Key： SJWMQRJTNFZGFV-UHFFFAOYSA-N
• SMILES： SCCCCCC(=O)OC

Computed Properties

• Exact Mass: 162.07100
• Monoisotopic Mass: 162.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 27.3Ų

Experimental Properties

• PSA: 65.10000
• LogP: 1.64960
• FEMA: 3862